Cas no 7789-04-0 (Chromic Phosphate)

• Product name: Chromic Phosphate
• CAS No: 7789-04-0
• MF: O₄PCr
• MW: 146.9675
• CID: 86103

Chromic Phosphate Chemical and Physical Properties

Names and Identifiers

• Chromic Phosphate
• CHROMIUM(III) PHOSPHATE
• CHROMIUM PHOSPHATE
• Chromium(III) orthophosphate
• chromiummonophosphate
• chromiumorthophosphate
• CHRONIUM(III) PHOSPHATE
• phosphoricacidchromium(iii)salt

• Inchi： InChI=1S/Cr.H3O4P/c;1-5(2,3)4/h;(H3,1,2,3,4)/q+3;/p-3
• InChI Key： IKZBVTPSNGOVRJ-UHFFFAOYSA-K
• SMILES： [Cr+3].O=P([O-])([O-])[O-]

Computed Properties

• Exact Mass: 146.89400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 36.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: 。
• Density: 2.12 g/mL at 25 °C(lit.)
• Melting Point: 120-140 °C (dec.)(lit.)
• Stability/Shelf Life: Stability
• PSA: 96.06000
• LogP: 0.38600
• Solubility: 。

Chromic Phosphate Security Information

• Hazardous Material transportation number：UN 1759 8/PG 1
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal oxoanionic compounds Transition metal phosphates

Additional information on Chromic Phosphate

Professional Introduction to Chromic Phosphate (CAS No: 7789-04-0)

Chromic Phosphate, with the chemical formula Cr₃(PO₄)₂, is a significant inorganic compound widely recognized for its applications in various scientific and industrial domains. This compound, identified by the CAS number 7789-04-0, has garnered considerable attention due to its unique physicochemical properties and versatile functionalities. The intersection of its chemical structure and practical applications makes it a subject of extensive research and development, particularly in the fields of catalysis, material science, and biomedical engineering.

The structural framework of Chromic Phosphate consists of chromium ions (Cr³⁺) coordinated with phosphate anions (PO₄³⁻), forming a crystalline lattice that contributes to its stability and reactivity. This crystalline structure not only imparts mechanical strength but also facilitates its role as a catalyst in numerous organic transformations. Recent studies have highlighted its efficacy in the oxidation of alcohols to aldehydes and ketones, a reaction pivotal in pharmaceutical synthesis.

In the realm of material science, Chromic Phosphate has been explored for its potential as a corrosion inhibitor and as an additive in high-performance ceramics. Its ability to form stable compounds with metals and alloys makes it an attractive candidate for protective coatings. Moreover, research indicates that when doped with other elements, it can exhibit enhanced luminescent properties, opening doors for applications in optoelectronics and sensors.

The biomedical sector has also witnessed the incorporation of Chromic Phosphate in drug delivery systems. Its biocompatibility and ability to maintain structural integrity under physiological conditions have made it suitable for use in scaffolds for tissue engineering. Studies have demonstrated its potential in promoting cell adhesion and growth, thereby aiding in the regeneration of damaged tissues. The compound’s interaction with biological molecules has been meticulously studied to ensure safety and efficacy in these applications.

The synthesis of Chromic Phosphate typically involves the reaction between chromium salts and phosphate sources under controlled conditions. Advances in synthetic methodologies have enabled the production of nanostructured forms of this compound, which exhibit superior catalytic activity compared to their bulk counterparts. These nanostructures, often characterized by high surface area-to-volume ratios, enhance reaction rates and selectivity, making them invaluable in industrial processes.

The environmental impact of using Chromic Phosphate has been a focal point of recent research. Efforts have been directed towards developing greener synthetic routes that minimize waste generation and reduce energy consumption. Additionally, studies have explored its degradation pathways to understand how it interacts with ecosystems. These efforts are crucial for ensuring that its applications do not adversely affect environmental sustainability.

The future prospects of Chromic Phosphate are vast, with ongoing research uncovering new functionalities and applications. Its role in sustainable chemistry is particularly promising, as it offers a balance between performance and environmental responsibility. As the demand for innovative materials grows, compounds like Chromic Phosphate (CAS No: 7789-04-0) are poised to play a pivotal role in shaping the future of multiple industries.